Cas no 2256746-98-0 (2-(1H-pyrazol-1-yl-d3)pyrimidin-4,6-d2-5-amine)

• Product Name: 2-(1H-pyrazol-1-yl-d3)pyrimidin-4,6-d2-5-amine
• CAS No: 2256746-98-0
• MF: C₇H₇N₅
• MW: 166.194788217545
• CID: 6828577
• PubChem ID: 172404830
• Update Time: 2025-03-02

2-(1H-pyrazol-1-yl-d3)pyrimidin-4,6-d2-5-amine Chemical and Physical Properties

Names and Identifiers

• 2256746-98-0
• 2-(1H-pyrazol-1-yl-d3)pyrimidin-4,6-d2-5-amine
• CS-27816

• Inchi： 1S/C7H7N5/c8-6-4-9-7(10-5-6)12-3-1-2-11-12/h1-5H,8H2/i1D,2D,3D,4D,5D
• InChI Key： WSBRRUMBUYFLCL-RALIUCGRSA-N
• SMILES： N1(C([2H])=C([2H])C([2H])=N1)C1N=C([2H])C(=C([2H])N=1)N

Computed Properties

• Exact Mass: 166.10152897Da
• Monoisotopic Mass: 166.10152897Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.6Ų